4-[4-({2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}sulfonyl)phenyl]-2-methyl-1,3-oxazole

• IUPAC Name: 4-[4-[(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)sulfonyl]phenyl]-2-methyl-1,3-oxazole
• InChI: InChI=1S/C17H15ClN2O3S2/c1-11-19-15(10-23-11)12-2-4-14(5-3-12)25(21,22)20-7-6-16-13(9-20)8-17(18)24-16/h2-5,8,10H,6-7,9H2,1H3
• InChI Key: LTFYWNOSJIRPDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)N3CCC4=C(C3)C=C(S4)Cl
• Molecular Formula: C17H15ClN2O3S2
• Molecular Weight: 394.9 g/mol

Description

4-[4-({2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}sulfonyl)phenyl]-2-methyl-1,3-oxazole is a useful research compound. Its molecular formula is C17H15ClN2O3S2 and its molecular weight is 394.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have developed novel methods for synthesizing derivatives of thieno[3,2-c]pyridin compounds, exploring their antimicrobial and antitumor activities. For instance, one study reports the one-pot synthesis of dithiazoles, with some derivatives showing significant activity against Gram-positive bacteria and fungi, as well as exerting antiproliferative activity on human cell lines (Konstantinova et al., 2009). Another study focused on thieno[3,2-d]pyrimidines as new scaffolds for antimicrobial activities, identifying compounds with potent antibacterial and antifungal properties (Hafez et al., 2016).

Anticancer Activity

Further research into thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives has demonstrated their potent anticancer activities. These studies have synthesized novel compounds and evaluated their efficacy against various human cancer cell lines, revealing that some derivatives exhibit activity comparable to doxorubicin (Hafez & El-Gazzar, 2017).

Surface Activity and Antimicrobial Properties

The synthesis of 1,2,4-triazole derivatives has been explored, with studies highlighting their potential as surface active agents and antimicrobial properties. These derivatives have been tested against a range of bacteria, demonstrating their usefulness in various applications (El-Sayed, 2006).

Structural Characterization and Chemical Transformations

Research has also focused on the structural characterization and chemical transformations of related compounds. For example, studies on the synthesis of oxazole[5,4-d]pyrimidine derivatives from aroylamino-dichloroacrylonitriles have contributed to the understanding of their potential applications (Kozachenko et al., 2012).